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Compound of Interest

Compound Name: Mandyphos SL-M003-2

Cat. No.: B12322183

Technical Guide: Mandyphos SL-M003-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mandyphos SL-M003-2 is a chiral ferrocenyl phosphine ligand belonging to the Mandyphos
family of ligands. These ligands are instrumental in the field of asymmetric catalysis, where
they are employed to induce chirality in chemical reactions, leading to the selective formation of
a desired stereoisomer. This capability is of paramount importance in the synthesis of
pharmaceuticals and agrochemicals, where the biological activity is often dependent on the
specific three-dimensional arrangement of atoms within a molecule. This guide provides a
summary of the key physicochemical properties of Mandyphos SL-M003-2 and outlines a
general experimental context for its application, based on the known uses of the broader
Mandyphos ligand class.

Physicochemical Properties

The fundamental molecular characteristics of Mandyphos SL-M003-2 are summarized in the
table below.
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Property Value Reference
Molecular Formula CeoHazF24FeN2P2

Molecular Weight 1364.74 g/mol

CAS Number 849925-10-6

(R,R)Fc-1,1"-Bislbis[3,5-

bis(trifluoromethyl)phenyl]
Alternate Name phosphino]-2,2'-bis[(S,S)C-

(N,N-dimethylamino)

phenylmethyl]ferrocene

Core Application: Asymmetric Catalysis

Mandyphos ligands, including SL-M003-2, are primarily utilized as chiral ligands in transition
metal-catalyzed reactions. They form stable complexes with transition metals such as rhodium
and iridium, creating a chiral environment around the metal center. This chiral complex then
catalyzes reactions such as hydrogenation, hydroformylation, and carbon-carbon bond-forming
reactions, leading to products with high enantiomeric excess (ee).

General Signaling Pathway in Asymmetric
Hydrogenation

The following diagram illustrates a generalized catalytic cycle for the asymmetric hydrogenation
of a prochiral olefin using a rhodium catalyst with a chiral diphosphine ligand like Mandyphos.

Caption: Generalized Catalytic Cycle for Asymmetric Hydrogenation.

Experimental Protocols

While specific, detailed experimental protocols for Mandyphos SL-M003-2 are not readily
available in the public domain, a general procedure for its use in asymmetric hydrogenation
can be extrapolated from protocols for similar Mandyphos ligands. The following represents a
generalized workflow for such a reaction.
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General Experimental Workflow for Asymmetric
Hydrogenation

Caption: Generalized Experimental Workflow for Asymmetric Hydrogenation.

Disclaimer: The provided experimental workflow is a generalized representation. Specific
reaction conditions such as solvent, temperature, pressure, and catalyst loading would need to
be optimized for a particular substrate and desired outcome. Researchers should consult
relevant literature for detailed procedures involving similar chiral phosphine ligands.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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